2-Fluoro-4-isothiocyanato-1-methylbenzene

• IUPAC Name: 2-fluoro-4-isothiocyanato-1-methylbenzene
• InChI: InChI=1S/C8H6FNS/c1-6-2-3-7(10-5-11)4-8(6)9/h2-4H,1H3
• InChI Key: HWQXMSAUWJPXGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C=S)F
• Molecular Formula: C8H6FNS
• DSSTOX Substance ID: DTXSID40299299
• Molecular Weight: 167.21 g/mol
• CAS No.: 116401-53-7

Description

2-Fluoro-4-isothiocyanato-1-methylbenzene (FITM) is a synthetic compound used in a variety of research applications. It is a colorless, flammable liquid with a pungent odor, and is also known as 4-fluoro-2-isothiocyanatomethylbenzene. FITM has a wide range of applications, including in organic synthesis, drug development, and medicinal chemistry. It has been used in the synthesis of various compounds, such as peptides, peptidomimetics, and small molecules. In addition, it has been used in the development of new drugs and in the study of biochemical and physiological processes.

Scientific Research Applications

Organic Synthesis

• Synthesis of Fluoro-Substituted Benzenes : Research by Perlow et al. (2007) discusses the practical syntheses of fluoro-substituted benzylamines, demonstrating the versatility of fluoro-substituted benzenes in organic synthesis (Perlow et al., 2007).

Molecular Dynamics Simulations

• Corrosion Inhibition Studies : Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on iron, using molecular dynamics simulations. This study highlights the role of fluoro-substituted compounds in understanding corrosion processes (Kaya et al., 2016).

Reaction Mechanisms

• Reactions with Amino Acids : Rapp (1963) explored the reaction of 1-fluoro-2,4 dinitrobenzene with amino acids, which could provide insights into the reactivity of similar fluoro-substituted compounds like 2-Fluoro-4-isothiocyanato-1-methylbenzene in biochemical contexts (Rapp, 1963).

• Photophysics and Isomerization Studies : Al-ani (1973) studied the photolysis of various fluoro-trifluoromethylbenzenes, which can provide insights into the photochemical behavior of fluoro-substituted benzenes (Al-ani, 1973).

• Molecular Rearrangements : Burchfield (1958) investigated the reaction of 1-fluoro-2,4-dinitrobenzene with cysteine, shedding light on the molecular rearrangements that might occur in similar fluoro-substituted compounds (Burchfield, 1958).

Other Applications

• Enzyme Binding to Polymers : Manecke et al. (2007) explored how polymers carrying isothiocyanate groups can be used for binding enzymes, relevant to this compound given its isothiocyanate group (Manecke et al., 2007).

• Vaporization Studies : Verevkin et al. (2014) measured vapor pressures of various fluoro- and chloro-substituted methylbenzenes, which can provide insights into the physical properties of compounds like this compound (Verevkin et al., 2014).